N-(9H-Fluoren-3-yl)-5-methylisoxazole-3-carboxamide
Overview
Description
WAY-640166 is a chemical compound with the molecular formula C18H14N2O2 and a molecular weight of 290.32 g/mol . It is known for its high purity and is commonly used in scientific research.
Chemical Reactions Analysis
WAY-640166 can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
WAY-640166 has a wide range of applications in scientific research, including:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: It is used in the study of biological pathways and mechanisms.
Medicine: It has potential therapeutic applications and is used in drug development and testing.
Industry: It is used in the production of various chemical products and materials.
Comparison with Similar Compounds
WAY-640166 can be compared with other similar compounds based on its chemical structure and properties. Some similar compounds include:
WAY-100635: A selective serotonin receptor antagonist.
WAY-267464: A selective oxytocin receptor agonist.
WAY-181187: A selective dopamine receptor antagonist.
WAY-640166 is unique in its specific applications and properties, making it a valuable compound in scientific research .
properties
Molecular Formula |
C18H14N2O2 |
|---|---|
Molecular Weight |
290.3 g/mol |
IUPAC Name |
N-(9H-fluoren-3-yl)-5-methyl-1,2-oxazole-3-carboxamide |
InChI |
InChI=1S/C18H14N2O2/c1-11-8-17(20-22-11)18(21)19-14-7-6-13-9-12-4-2-3-5-15(12)16(13)10-14/h2-8,10H,9H2,1H3,(H,19,21) |
InChI Key |
VDGUXKGQNXMQSW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NC2=CC3=C(CC4=CC=CC=C43)C=C2 |
Origin of Product |
United States |
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